Cas no 57543-60-9 (7-Methoxy-2H-chromene-3-carboxylic acid)

• Product Name: 7-Methoxy-2H-chromene-3-carboxylic acid
• CAS No: 57543-60-9
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• MDL: MFCD04114606
• CID: 1003197
• PubChem ID: 11117206
• Update Time: 2025-05-21

7-Methoxy-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-2H-chromene-3-carboxylic acid
• 7-Methoxy-2H-chromen-3-carbonsaeure
• acide methoxy-7 2H chromene carboxylique-3
• H10644
• AB18666
• DTXSID30455807
• 7-methoxy-2H-1-benzopyran-3-carboxylic acid
• AS-79232
• DB-072330
• Z220616948
• MFCD04114606
• SCHEMBL432850
• 57543-60-9
• 2H-1-Benzopyran-3-carboxylic acid, 7-methoxy-
• AKOS000118024
• CS-0342837
• EN300-26148
• A831489
• AYKKNCZWZNXBGY-UHFFFAOYSA-N
• 7-METHOXY-2H-CHROMENE-3-CARBOXYLICACID

• MDL： MFCD04114606
• Inchi： 1S/C11H10O4/c1-14-9-3-2-7-4-8(11(12)13)6-15-10(7)5-9/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： AYKKNCZWZNXBGY-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)=CC2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 206.05800
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 363.5±42.0 °C at 760 mmHg
• Flash Point: 145.4±21.4 °C
• PSA: 55.76000
• LogP: 1.55560
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

7-Methoxy-2H-chromene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 7-Methoxy-2H-chromene-3-carboxylic acid

Comprehensive Overview of 7-Methoxy-2H-chromene-3-carboxylic acid (CAS No. 57543-60-9)

7-Methoxy-2H-chromene-3-carboxylic acid (CAS No. 57543-60-9) is a specialized organic compound belonging to the chromene family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a methoxy group at the 7-position and a carboxylic acid moiety at the 3-position of the chromene backbone, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structural attributes contribute to its potential applications in drug discovery, particularly in developing anti-inflammatory and antioxidant agents.

In recent years, the demand for chromene derivatives like 7-Methoxy-2H-chromene-3-carboxylic acid has surged due to their role in designing novel therapeutic agents. Researchers are actively exploring its utility in cancer research, where its scaffold shows promise in modulating cellular pathways. Additionally, its methoxy substituent enhances solubility and bioavailability, addressing a common challenge in drug formulation. These properties align with current trends in green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives for chemical production.

From a synthetic perspective, 7-Methoxy-2H-chromene-3-carboxylic acid is often synthesized via Pechmann condensation or Knoevenagel reactions, which are well-documented in organic chemistry literature. Its CAS No. 57543-60-9 serves as a critical identifier for regulatory and commercial purposes, ensuring accurate classification in global chemical databases. The compound’s stability under standard conditions makes it suitable for long-term storage and transportation, further enhancing its industrial appeal.

The growing interest in natural product analogs has also spotlighted 7-Methoxy-2H-chromene-3-carboxylic acid, as chromenes are prevalent in plants like citrus and legumes. This connection to plant-derived compounds resonates with consumers seeking nutraceuticals and functional foods, a trending topic in health and wellness circles. Moreover, its potential as a flavor enhancer or fragrance ingredient is under investigation, tapping into the booming cosmeceutical market.

For researchers and manufacturers, understanding the spectroscopic properties (e.g., NMR, IR) of 7-Methoxy-2H-chromene-3-carboxylic acid is essential for quality control. Advanced techniques like HPLC and mass spectrometry are routinely employed to verify purity, a critical factor in pharmaceutical applications. The compound’s molecular weight (220.2 g/mol) and melting point data are frequently searched in academic and industrial settings, reflecting its relevance in material science.

In conclusion, 7-Methoxy-2H-chromene-3-carboxylic acid (CAS No. 57543-60-9) represents a multifaceted compound with broad applications across life sciences and material engineering. Its alignment with contemporary research trends—such as drug development, sustainability, and natural product utilization—ensures its continued prominence in scientific discourse. As innovation progresses, this compound is poised to play a pivotal role in next-generation chemical solutions.